Cas no 40993-15-5 (Benzeneacetic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-, potassium salt (1:1))

• Product Name: Benzeneacetic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-, potassium salt (1:1)
• CAS No: 40993-15-5
• MF: C₁₄H₈I₃KO₄
• MW: 660.02264213562
• CID: 333202
• PubChem ID: 23684565
• Update Time: 2025-04-19

Benzeneacetic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-, potassium salt (1:1)
• potassium,2-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]acetate
• Potassium 4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenylacetate
• NS00088155
• DTXSID30193994
• potassium;2-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]acetate
• 40993-15-5
• EINECS 255-167-4

• Inchi： 1S/C14H9I3O4.K/c15-9-6-8(1-2-12(9)18)21-14-10(16)3-7(4-11(14)17)5-13(19)20;/h1-4,6,18H,5H2,(H,19,20);/q;+1/p-1
• InChI Key： LMSASRWXHHYSTN-UHFFFAOYSA-M
• SMILES： IC1C=C(C=C(C=1OC1C=CC(=C(C=1)I)O)I)CC(=O)[O-].[K+]

Computed Properties

• Exact Mass: 659.7194g/mol
• Monoisotopic Mass: 659.7194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų